azetidin-3-yl(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)methanone

• IUPAC Name: azetidin-3-yl(3,5-dihydro-2H-1,4-benzoxazepin-4-yl)methanone
• InChI: InChI=1S/C13H16N2O2/c16-13(11-7-14-8-11)15-5-6-17-12-4-2-1-3-10(12)9-15/h1-4,11,14H,5-9H2
• InChI Key: AGUKHRWFALSYJT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2CN1C(=O)C3CNC3
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

Azetidin-3-yl(2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)methanone, also known as AZT, is a synthetic cyclic molecule with a unique structural arrangement and an interesting range of properties. It has been studied extensively for its potential applications in the scientific and medical fields.

Scientific Research Applications

Microwave Assisted Synthesis and Pharmacological Evaluation

A study by Mistry and Desai (2006) developed a rapid and efficient microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds, including azetidinones, which were then evaluated for their pharmacological properties. These compounds exhibited significant antibacterial and antifungal activities, demonstrating their potential as leads for the development of new antimicrobial agents Mistry & Desai, 2006.

Intramolecular Azide to Alkene Cycloadditions

Hemming et al. (2014) explored intramolecular azide to alkene cycloadditions to construct pyrrolobenzodiazepines and azetidino-benzodiazepines. This study highlights the utility of azetidinones in synthesizing complex heterocyclic frameworks with potential applications in antitumor therapies, underscoring the importance of azetidinones in medicinal chemistry Hemming et al., 2014.

Synthesis and Identification of Heterocyclic Compounds

Research by Adnan, Hassan, and Thamer (2014) on the synthesis of oxazepine, pyrazole, and isoxazole compounds from 2-aminobenzimidazole includes the formation of azetidinone derivatives, demonstrating the versatility of azetidinones in heterocyclic chemistry. This work further illustrates the role of azetidinones in the synthesis of diverse heterocycles Adnan et al., 2014.

Antibacterial Agents and Neuroleptic Activity

Studies have also investigated azetidinones for their antibacterial properties and neuroleptic activity. For instance, research into 7-azetidinylquinolones as antibacterial agents (Frigola et al., 1995) and the synthesis of benzothia/oxazepines as potent neuroleptic agents (Bajaj, Srivastava, & Kumar, 2003) provide insights into the therapeutic potential of azetidinone derivatives Frigola et al., 1995; Bajaj, Srivastava, & Kumar, 2003.